Cas no 933726-75-1 (2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine)

• Product Name: 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine
• CAS No: 933726-75-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6098933
• PubChem ID: 82410393
• Update Time: 2025-05-20

2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine
• 1H-2-Benzopyran-6-ethanamine, 3,4-dihydro-
• 2-(3,4-Dihydro-1H-isochromen-6-yl)ethanamine
• DTXSID601273466
• EN300-1870058
• starbld0021388
• 933726-75-1
• 2-(Isochroman-6-yl)ethan-1-amine
• 3,4-Dihydro-1H-2-benzopyran-6-ethanamine

• Inchi： 1S/C11H15NO/c12-5-3-9-1-2-11-8-13-6-4-10(11)7-9/h1-2,7H,3-6,8,12H2
• InChI Key： FJCRULKMEYVXQA-UHFFFAOYSA-N
• SMILES： C1OCC2=CC=C(CCN)C=C2C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 315.4±37.0 °C(Predicted)
• pka: 9.90±0.10(Predicted)

Additional information on 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine

Professional Introduction to 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine (CAS No. 933726-75-1)

2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 933726-75-1, belongs to the benzopyran class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The benzopyran scaffold, characterized by a fused pyran ring and a benzene ring, is a common motif in natural products and synthetic drugs, contributing to its versatility in medicinal chemistry.

The structural complexity of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine makes it an intriguing candidate for further exploration in drug discovery. The presence of an amine functional group at the C1 position of the ethyl chain provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. This flexibility has been exploited in various research endeavors to develop novel molecules with potential applications in treating a range of diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of benzopyran derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. For instance, certain benzopyrans have demonstrated anti-inflammatory, antioxidant, and anticancer properties, making them valuable candidates for further development. The amine-substituted benzopyrans are particularly noteworthy as they can be modified to enhance their solubility and bioavailability, crucial factors for successful drug candidates.

The synthesis of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the benzopyran core efficiently. These methods ensure that the final product maintains the desired structural integrity, which is essential for its biological evaluation.

Recent studies have highlighted the importance of benzopyran derivatives in addressing neurological disorders. The unique structural features of these compounds allow them to interact with neurotransmitter receptors and ion channels, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The amine group in 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine, in particular, has been shown to modulate the activity of certain receptors, providing a basis for further investigation into its therapeutic potential.

The pharmacokinetic properties of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine are also of great interest. Researchers have been focusing on optimizing its metabolic stability and distribution within the body to enhance its efficacy. Computational modeling and high-throughput screening techniques have been utilized to identify modifications that can improve its pharmacokinetic profile. These efforts are crucial for translating preclinical findings into effective clinical treatments.

In conclusion, 2-(3,4-dihydro-1H-2-benzopyran-6-yethanl)ethan-l-amlnne (CAS No. 933726_75_1) represents a promising compound in pharmaceutical research due to its unique structure and potential biological activities. The ongoing studies in this area hold great promise for developing novel therapeutic agents that can address various diseases effectively. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in future drug development efforts.